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Compound of Interest

Compound Name: Thiencarbazone-methyl

Cat. No.: B109839

Thiencarbazone-methyl is a selective, systemic herbicide belonging to the sulfonyl-amino-
carbonyl-triazolinone (SACT) chemical class. It is utilized for both pre- and post-emergence
control of a broad spectrum of grass and broadleaf weeds in cereal crops, primarily corn and
wheat. Its mode of action involves the inhibition of the acetolactate synthase (ALS) enzyme,
which is critical for the synthesis of branched-chain amino acids in susceptible plants, ultimately
leading to their death. This guide provides a comparative analysis of thiencarbazone-methyl's
performance against other common herbicides in herbicide-resistant crop systems, supported
by experimental data.

Comparative Efficacy in Corn

Field studies have demonstrated the effectiveness of thiencarbazone-methyl, often in
combination with other active ingredients, for weed management in corn. A key premix is with
isoxaflutole, another herbicide, and the safener cyprosulfamide, which protects the crop from
potential injury.

Weed Control

The following table summarizes the weed control efficacy of pre-emergence (PRE) applications
of thiencarbazone-methyl in combination with isoxaflutole and atrazine, compared to a
standard treatment of atrazine plus S-metolachlor. The data represents weed control 20 weeks
after planting (WAP) and is an average across post-emergence treatments of either glufosinate
or glyphosate.
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Thiencarbazone-methyl + Atrazine + S-metolachlor

Weed Species .
Isoxaflutole + Atrazine (%) (%)

Barnyardgrass (Echinochloa

] =90 84-86
crus-galli)
Browntop Millet (Urochloa
90 86
ramosa)
Entireleaf Morningglor
ggiory =90 =284
(Ipomoea hederacea)
Palmer Amaranth (Amaranthus
. 290 =90
palmeri)
Rhizomatous Johnsongrass
74-76 67
(Sorghum halepense)
Velvetleaf (Abutilon
=90 =90

theophrasti)

Data sourced from studies conducted in Louisiana and Mississippi, USA.

In another study conducted across four regions of Iran, a pre-packaged mixture of
thiencarbazone-methyl, isoxaflutole, and the safener cyprosulfamide was evaluated against
other common herbicides. The results, assessed four weeks after the last herbicide application,
are presented below.
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Average Weed Control

Herbicide Treatment Application Rate .
Efficiency (%)

Thiencarbazone + Isoxaflutole

) 440 ml/ha 75-88
+ Cyprosulfamide
Thiencarbazone + Isoxaflutole
) 550 ml/ha 75-88
+ Cyprosulfamide
Foramsulfuron + lodosulfuron
11/ha 70-85

+ Thiencarbazone

Mesotrione + S-metolachlor + -
_ 4 1/ha (PRE) or 4.5 I/ha (POST) Not specified
Terbuthylazine

Topramezone 150 ml/ha Inefficient

PRE: Pre-emergence, POST: Post-emergence. Data averaged across locations in Mashhad,
Karaj, Shiraz, and Kermanshah, Iran.

Crop Yield

In the US study, corn yield was evaluated following the various herbicide treatments. The
results indicated that programs including thiencarbazone-methyl were competitive with the
standard treatment.

Herbicide Program Corn Yield ( kg/ha)

Thiencarbazone-methyl based treatments 9,28

» To cite this document: BenchChem. [Efficacy of Thiencarbazone-methyl in Herbicide-
Resistant Crop Systems: A Comparative Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b109839#efficacy-of-thiencarbazone-
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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